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Compound of Interest

Compound Name: Oct-2-ynal

CAS No.: 1846-68-0

Cat. No.: B160346

Get Quote

This guide provides a comprehensive overview of the key physical properties of Oct-2-ynal,
specifically its boiling point and density. Designed for researchers, scientists, and professionals

in drug development, this document synthesizes technical data with practical insights into the

experimental determination of these properties.

Introduction to Oct-2-ynal: A Versatile Aldehyde
Oct-2-ynal, with the chemical formula C₈H₁₂O and a molecular weight of 124.18 g/mol , is an

aliphatic aldehyde distinguished by a carbon-carbon triple bond between the second and third

carbon atoms.[1] This unique structural feature, combining the reactivity of an aldehyde with

the rigidity of an alkyne, makes Oct-2-ynal a valuable intermediate in organic synthesis. It is

typically a colorless to pale yellow liquid with a characteristic odor.[1] Its applications span

various fields, including the synthesis of complex molecules and potential use as an antifungal

agent. A thorough understanding of its physical properties is paramount for its safe handling,

application in synthetic protocols, and for the purification of reaction products.
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The boiling point and density are fundamental physical constants that provide critical

information about a substance's volatility and mass-to-volume relationship, respectively. These

properties are indispensable for a wide range of laboratory and industrial applications, from

reaction setup and solvent selection to purification and storage.

Physical Property Experimental Value Conditions

Boiling Point 74-76 °C at 15 mmHg

Density 0.871 g/mL at 25 °C

Table 1: Key Physical Properties of Oct-2-ynal.[2][3]

The boiling point of Oct-2-ynal is provided at a reduced pressure (15 mmHg). This is a

common practice for organic compounds that may decompose or oxidize at their atmospheric

boiling point. The specification of temperature for the density measurement is crucial as density

is temperature-dependent.

Experimental Determination of Physical Properties
The following sections detail the methodologies for the precise determination of the boiling

point and density of Oct-2-ynal. The described protocols are designed to be self-validating,

ensuring a high degree of accuracy and reproducibility.

Determination of Boiling Point (Reduced Pressure)
The determination of a boiling point at reduced pressure is essential for compounds like Oct-2-
ynal to prevent thermal degradation. This procedure requires a vacuum distillation apparatus.

Causality Behind Experimental Choices:

Reduced Pressure: Heating an organic molecule to high temperatures can provide sufficient

energy to break chemical bonds, leading to decomposition. By reducing the pressure, the

boiling point is lowered, allowing for distillation at a temperature that preserves the

molecule's integrity.
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Stirring/Boiling Chips: To ensure smooth boiling and prevent bumping (the sudden, violent

boiling of a superheated liquid), a magnetic stirrer or boiling chips are used. This promotes

the formation of small bubbles and even heat distribution.

Thermometer Placement: The accurate measurement of the boiling point relies on the

thermometer bulb being positioned correctly. It should be slightly below the side arm leading

to the condenser to ensure it measures the temperature of the vapor that is in equilibrium

with the boiling liquid.

Step-by-Step Methodology:

Apparatus Setup: Assemble a vacuum distillation apparatus, ensuring all glassware is clean

and dry. The setup includes a round-bottom flask, a distillation head with a thermometer

adapter, a condenser, a receiving flask, and a vacuum source with a manometer to monitor

the pressure.

Sample Preparation: Place a small volume of Oct-2-ynal into the round-bottom flask, along

with a magnetic stir bar or a few boiling chips.

System Evacuation: Seal the apparatus and carefully apply a vacuum, adjusting the

pressure until a stable reading of 15 mmHg is achieved on the manometer.

Heating: Begin gently heating the flask using a heating mantle.

Observation and Data Collection: Observe the temperature as the liquid begins to boil and a

steady stream of distillate is collected in the receiving flask. The constant temperature at

which the liquid and vapor are in equilibrium is recorded as the boiling point at that specific

pressure.

Shutdown: Once the distillation is complete, remove the heat source and allow the apparatus

to cool before slowly releasing the vacuum.

Determination of Density
The density of a liquid can be accurately determined by measuring the mass of a known

volume.
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Causality Behind Experimental Choices:

Pycnometer or Graduated Cylinder: A pycnometer is a specialized flask that allows for the

precise measurement of a specific volume of liquid, offering high accuracy. For less stringent

requirements, a calibrated graduated cylinder can be used.

Temperature Control: As the density of liquids varies with temperature, it is crucial to perform

the measurement at a constant, recorded temperature (in this case, 25 °C). A water bath can

be used to maintain a stable temperature.

Analytical Balance: An analytical balance is used to measure the mass to a high degree of

precision, which is essential for an accurate density determination.

Step-by-Step Methodology:

Tare the Measuring Vessel: Accurately weigh a clean and dry pycnometer or a 10 mL

graduated cylinder on an analytical balance and record the mass.

Sample Introduction: Carefully add a known volume of Oct-2-ynal to the tared vessel. If

using a pycnometer, fill it to the calibration mark. If using a graduated cylinder, record the

exact volume.

Mass Measurement: Weigh the vessel containing the Oct-2-ynal and record the total mass.

Calculation:

Subtract the mass of the empty vessel from the total mass to determine the mass of the

Oct-2-ynal.

Density is then calculated using the formula: Density = Mass / Volume.

Repeatability: For enhanced accuracy, the measurement should be repeated multiple times,

and the average value should be reported.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of Oct-2-ynal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Buy Oct-2-ynal | 1846-68-0 [smolecule.com]

2. 2-オクチナール 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 2-OCTYNAL 97 CAS#: 1846-68-0 [m.chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Oct-2-ynal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160346/docs#an-in-depth-technical-guide-to-the-
physical-properties-of-oct-2-ynal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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